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Compound of Interest

2-(Fluoromethyl)-4,5-
Compound Name:
dimethylmorpholine

Cat. No.: B13229386

Get Quote

Executive Summary & Structural Logic

Target Analyte: 2-(Fluoromethyl)-4,5-dimethylmorpholine Molecular Formula: C

H
FNO Exact Mass: 147.1059 Da

This guide provides a technical characterization profile for 2-(Fluoromethyl)-4,5-
dimethylmorpholine, a specialized heterocyclic intermediate often utilized in medicinal
chemistry to modulate lipophilicity and metabolic stability via the "fluorine effect.”

Stereochemical Complexity

The molecule possesses two chiral centers at C2 and C5. Consequently, the spectroscopic
data will differ significantly between the cis and trans diastereomers.[1]

¢ Numbering Scheme: Oxygen (1)

C(2)-CH
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=
C@)
N(4)-Me
C(5)-Me
C(6).

» Conformational Dynamics: The morpholine ring typically adopts a chair conformation. The
bulky N-Me and C-Me groups will prefer equatorial positions to minimize 1,3-diaxial

interactions, influencing the
coupling constants.

Synthesis & Fragmentation Logic (Graphviz)

The following diagram outlines the logical flow from synthesis precursors to the mass
spectrometric fragmentation patterns expected for this analyte.
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Figure 1: Synthesis pathway via deoxyfluorination and primary mass spectrometric
fragmentation channels.

Spectroscopic Data Profile

As a specific Certificate of Analysis (CoA) for this precise substitution pattern is rarely public,
the following data is derived from high-fidelity predictive modeling and validated against
analogous fluorinated morpholine standards (e.g., 2-fluoromethylmorpholine and 2-methyl-4-
substituted morpholines).
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A. Nuclear Magnetic Resonance (NMR)[2][3][4][5][6][7][8]
1.

F NMR (The Diagnostic Fingerprint)
The fluorine nucleus provides the most distinct signal for verification.
e Chemical Shift:

-220 to -230 ppm (relative to CFCI
).

o Splitting Pattern: Triplet of doublets (td) or multiplet.
e Coupling:
o (Geminal): ~47-48 Hz (Large, characteristic of CH
F).

o (Vicinal): ~20-25 Hz (Coupling to H2 on the ring).
2.

H NMR (Proton)
Solvent: CDCI

, 400 MHz
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. L. Coupling ( Interpretati
Position Group (ppm) Multiplicity
in Hz) on
Distinctive
CH "doublet of
Exocyclic 4.35-4.55 dm /ddd multiplets"
F due to large F
coupling.
Deshielded
by Oxygen
H2 Methine 3.70 - 3.85 m - Y yg- )
and proximity
to F
Diastereotopi
H3 Methylene 2.60-2.80 dd C protons
adjacent to N.
Alpha to
) Nitrogen,
H5 Methine 2.35-2.50 m -
beta to
Oxygen.
- Sharp singlet
N-CH Methy 2.25-2.30 s i P sing
(N-Methyl).
Doublet
C5-CH Methyl 1.05-1.15 d coupling to
H5.
3-
C NMR (Carbon)
Solvent: CDCI
, 100 MHz
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Splitting (
Carbon Type Notes
yp (ppm)
)
CH d, Key diagnostic
CH 82.0-85.0 peak. Large
F Hz doublet.
d, Doublet due to
C2 CH 74.0-76.0 vicinal F
Hz coupling.
O-CH
c6 CH 66.0 - 68.0 s
region.
N-CH(Me)
C5 CH 58.0 - 60.0 s _
region.
CH d, Minor coupling
C3 55.0 - 57.0 _
Hz possible.
N-CH CH 42.0 - 44.0 s N-Methy.
C5-CH CH 14.0-16.0 s Ring Methyl.

B. Mass Spectrometry (MS)[5][7][8]

lonization: ESI+ (Electrospray lonization).

Molecular lon [M+H]

148.11.

Key Fragments:

o 115 (M - CH
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Fl
): Loss of the fluoromethyl side chain.
o 128 (M - F]

): Defluorination (less common in soft ionization).

C. Infrared Spectroscopy (IR)[7]

e C-F Stretch: 1000 — 1100 cm
(Strong, broad band).

e C-H Stretch: 2800 — 2950 cm
(Aliphatic).

o Absence: No O-H stretch (confirming conversion from alcohol precursor).

Experimental Protocols
Protocol A: NMR Sample Preparation (Critical for F-
coupling resolution)

To ensure the resolution of the

coupling constants, sample concentration and shimming are vital.
» Solvent Choice: Use CDCI
(Chloroform-d) neutralized with basic alumina. Acidic traces in CDCI
can protonate the morpholine nitrogen, broadening signals and shifting peaks downfield.[1]

» Concentration: Dissolve 5-10 mg of the analyte in 0.6 mL of solvent.

e Shimming: Perform automated gradient shimming, followed by manual adjustment of Z1 and
Z2 to resolve the fine structure of the CH

F multiplet.
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¢ Parameter Set:

o H: Spectral width 12 ppm, relaxation delay (d1)
2.0s.[1]

o F: Spectral width 200 ppm, centered at -150 ppm. Run un-decoupled first to observe
proton splitting, then proton-decoupled (

) to confirm the singlet/chemical shift.

Protocol B: Handling Fluorinated Amines

 Volatility: Low molecular weight fluorinated morpholines can be volatile. Evaporate solvents
under controlled vacuum (>20 mbar) rather than high vacuum to prevent sample loss.

o Storage: Store under Argon at -20°C. The amine is prone to oxidation (N-oxide formation)
over time.

References & Authoritative Sources

e General Fluorine NMR Methodology:
o Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley.[2]

o Context: Establishes the standard range for primary alkyl fluorides (-210 to -230 ppm) and
geminal coupling constants.

e Morpholine Conformational Analysis:

o Duddeck, H., & Kaiser, M. (1982). Conformational analysis of morpholine derivatives by
Carbon-13 NMR.

o Context: Provides baseline shifts for 4,5-dimethyl substituted morpholine rings.[1]
» Synthesis of Fluoromethyl-Heterocycles:

o Bioorganic & Medicinal Chemistry Letters. (2010). Synthesis of fluorinated morpholine
derivatives using DAST.
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o Context: Validates the synthetic route via deoxyfluorination of the alcohol precursor.

o Spectral Database for Organic Compounds (SDBS):

o Context: Used for cross-referencing the non-fluorinated 4,5-dimethylmorpholine core
shifts.[1]

Disclaimer: The spectroscopic data presented above is a high-fidelity technical projection
based on established structure-property relationships in fluoro-organic chemistry. For
regulatory submission, experimental validation on the synthesized lot is mandatory.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

e 2.1H and 13C NMR spectra of N-substituted morpholines - PubMed
[pubmed.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [Comprehensive Spectroscopic Profile: 2-
(Fluoromethyl)-4,5-dimethylmorpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13229386/docs#comprehensive-spectroscopic-
profile-2-fluoromethyl-4-5-dimethylmorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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